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Compound of Interest

Compound Name: Dopastin

Cat. No.: B10823531

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
Dopastin, a dopamine b-hydroxylase inhibitor.

Understanding Dopastin and Its Potential Hazards

Dopastin is a chemical compound with the CAS Registry Number 37134-80-8 and the
chemical name (2E)-N-[(2S)-2-(Hydroxynitrosoamino)-3-methylbutyl]-2-butenamide.[1] Its
molecular formula is C9H17N303.[1] While a specific Safety Data Sheet (SDS) for Dopastin is
not readily available, the presence of a nitrosoamino functional group in its structure suggests
that it should be handled as a potentially hazardous substance. N-nitroso compounds are often
associated with mutagenic and carcinogenic properties. Therefore, precautionary measures are
essential.

Quantitative Data Summary

Due to the limited publicly available data for Dopastin, a comprehensive quantitative data table
cannot be provided. However, the following information has been identified:
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Property Value Reference
CAS Registry Number 37134-80-8 [1]
Molecular Formula C9H17N303 [1]
Molecular Weight 215.25 g/mol [1]
Melting Point 116-119 °C [1]
pKa 5.1 [1]

Experimental Protocols

Detailed experimental protocols for the use of Dopastin are not provided in this disposal guide.
Users should refer to their specific research protocols for handling and in-use procedures. All
experimental work should be conducted in a well-ventilated fume hood, and appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn.

Dopastin Disposal Procedure

The following step-by-step procedure should be followed for the disposal of Dopastin and any
contaminated materials. This procedure is based on the assumption that Dopastin is a
hazardous chemical waste.

e Segregation:
o Do not mix Dopastin waste with non-hazardous laboratory trash.

o Segregate solid Dopastin waste (e.g., unused reagent, contaminated filter paper) from
liquid waste (e.g., solutions containing Dopastin).

o Waste Container Labeling:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.

o The label should include:
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The words "Hazardous Waste"

The full chemical name: (2E)-N-[(2S)-2-(Hydroxynitrosoamino)-3-methylbutyl]-2-
butenamide

The CAS Registry Number: 37134-80-8

The hazard characteristics (e.g., "Toxic," "Potential Mutagen")

The accumulation start date.

Solid Waste Disposal:
o Carefully place solid Dopastin waste into the labeled hazardous waste container.

o For empty Dopastin containers, triple-rinse with a suitable solvent (e.g., ethanol or
acetone). The rinsate must be collected and treated as hazardous liquid waste.

Liquid Waste Disposal:

o Collect all liquid waste containing Dopastin in a compatible, labeled hazardous waste
container.

o Do not overfill the container; leave adequate headspace for expansion.
Decontamination of Labware:

o All glassware and equipment that have come into contact with Dopastin should be
decontaminated.

o Triple-rinse with an appropriate solvent. Collect the rinsate as hazardous liquid waste.
Storage:

o Store the hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

Final Disposal:
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o Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Dopastin Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Dopastin.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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